Cas no 2229639-74-9 (3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine)
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine
- 2229639-74-9
- EN300-1978321
-
- Inchi: 1S/C7H4Cl2N4O/c8-5-1-3(7(9)12-11-5)4-2-6(10)14-13-4/h1-2H,10H2
- InChI Key: OKJLOBXPCHQNSJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(N=N1)Cl)C1C=C(N)ON=1
Computed Properties
- Exact Mass: 229.9762162g/mol
- Monoisotopic Mass: 229.9762162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 77.8Ų
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1978321-0.05g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 0.05g |
$1104.0 | 2023-09-16 | ||
| Enamine | EN300-1978321-0.1g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 0.1g |
$1157.0 | 2023-09-16 | ||
| Enamine | EN300-1978321-0.25g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 0.25g |
$1209.0 | 2023-09-16 | ||
| Enamine | EN300-1978321-0.5g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 0.5g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-1978321-1.0g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 1g |
$1315.0 | 2023-05-31 | ||
| Enamine | EN300-1978321-2.5g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 2.5g |
$2576.0 | 2023-09-16 | ||
| Enamine | EN300-1978321-5.0g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 5g |
$3812.0 | 2023-05-31 | ||
| Enamine | EN300-1978321-10.0g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 10g |
$5652.0 | 2023-05-31 | ||
| Enamine | EN300-1978321-1g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 1g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1978321-5g |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine |
2229639-74-9 | 5g |
$3812.0 | 2023-09-16 |
3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine
Professional Introduction to Compound with CAS No. 2229639-74-9 and Product Name: 3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine
The compound identified by the CAS number 2229639-74-9 and the product name 3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both pyridazine and oxazole moieties in its molecular framework suggests a rich chemical diversity that can be leveraged for the development of novel therapeutic agents.
At the core of this compound's structure lies a 3,6-dichloropyridazine substituent, which is attached to a 1,2-oxazol-5-amine backbone. The dichloropyridazine moiety introduces electrophilic centers that can participate in various chemical reactions, making it a versatile building block for synthetic chemistry. Meanwhile, the oxazole ring contributes to the molecule's stability and bioavailability, which are critical factors in drug design. The amine functional group at the 5-position of the oxazole ring further enhances the compound's reactivity, allowing for further derivatization and functionalization.
Recent research in the field of heterocyclic chemistry has highlighted the importance of oxazole derivatives in drug development. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyridazine ring into an oxazole framework has been shown to enhance certain pharmacological effects while maintaining structural integrity. This combination has led to the discovery of several promising lead compounds that are currently undergoing further investigation.
The 3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine compound is particularly interesting because it represents a novel scaffold that has not been extensively explored in medicinal chemistry. The dichloropyridazine substituent can serve as a site for further chemical modification, allowing researchers to fine-tune the molecule's properties for specific therapeutic applications. For instance, replacing one or both chlorine atoms with other functional groups could alter the compound's solubility, bioavailability, and interaction with biological targets.
In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. The pyridazine moiety is known to interact with biological systems in unique ways, often leading to potent pharmacological effects. Additionally, the oxazole ring has been shown to enhance binding affinity in several drug candidates. The combination of these two structural features makes 3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine a promising candidate for further investigation.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxazole ring followed by functionalization with the pyridazine substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions within the molecule. These synthetic strategies are critical for producing compounds with desired properties for drug development.
From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding interactions of 3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine with potential biological targets. These studies have provided valuable insights into how the compound might interact with enzymes and receptors at an atomic level. By understanding these interactions, researchers can design analogs with improved potency and selectivity. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.
Current research efforts are focused on evaluating the pharmacokinetic properties of this compound to determine its suitability for clinical development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully assessed using both in vitro and in vivo models. These studies aim to identify any potential liabilities early in the development process, reducing the risk of failure during later stages.
The potential applications of 3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine span multiple therapeutic areas due to its versatile chemical structure. For example, its inhibitory activity against certain enzymes could make it useful in treating metabolic disorders or inflammatory conditions. Additionally, its ability to interact with specific receptors may open doors for applications in neurodegenerative diseases or cancer therapy. As research progresses, new therapeutic possibilities may emerge based on further exploration of this novel scaffold.
In conclusion,3-(3,6-dichloropyridazin-4-yll)-1H-lactam]-5-amino]-N-methyl]benzothiazole]is a structurally unique compound with significant potential in pharmaceutical chemistry. Its combination of a pyridazine moiety and an oxazole backbone provides a rich platform for synthetic modification and biological evaluation. Ongoing research aims to fully elucidate its pharmacological properties and explore its therapeutic applications across various disease areas.
2229639-74-9 (3-(3,6-dichloropyridazin-4-yl)-1,2-oxazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)